Cas no 2228747-64-4 (2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-methylpropanoic acid
• CAS No: 2228747-64-4
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 6116120
• PubChem ID: 165675306
• Update Time: 2025-07-23

2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-methylpropanoic acid
• 2228747-64-4
• EN300-1875877
• 2-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-2-methylpropanoic acid

• Inchi： 1S/C15H21NO5/c1-14(2,3)21-13(20)16-10-7-6-9(8-11(10)17)15(4,5)12(18)19/h6-8,17H,1-5H3,(H,16,20)(H,18,19)
• InChI Key： DHJHXXVWFCSNRF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)C(C(=O)O)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-methylpropanoic acid

Comprehensive Overview of 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-methylpropanoic acid (CAS No. 2228747-64-4)

2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-methylpropanoic acid (CAS No. 2228747-64-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique tert-butoxycarbonyl (Boc) protecting group and hydroxyphenyl moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for its synthetic applications, solubility properties, and stability under various conditions, reflecting its relevance in modern drug development.

The structural features of 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-methylpropanoic acid include a methylpropanoic acid backbone, which contributes to its lipophilicity and potential for crossing biological membranes. This property aligns with current trends in drug design, where improved bioavailability and targeted delivery are hot topics. Additionally, the presence of the Boc group makes it a versatile building block in peptide synthesis and prodrug formulation, addressing common challenges in API (Active Pharmaceutical Ingredient) manufacturing.

In the context of green chemistry and sustainable synthesis, this compound has been explored for its compatibility with eco-friendly solvents and catalytic methods. Recent publications highlight its role in microwave-assisted reactions and flow chemistry, techniques that reduce energy consumption and waste generation—a priority for pharmaceutical companies aiming to meet ESG (Environmental, Social, and Governance) goals. Such advancements resonate with searches like "sustainable Boc deprotection" or "green synthesis of hydroxyphenyl derivatives."

Analytical characterization of CAS No. 2228747-64-4 often involves HPLC purity testing, NMR spectroscopy, and mass spectrometry, ensuring compliance with ICH guidelines. Its chromatographic behavior and degadation pathways are frequently studied to optimize storage conditions, a concern for laboratories handling thermosensitive compounds. These aspects cater to queries such as "how to stabilize Boc-protected acids" or "HPLC methods for aromatic carboxylic acids."

Beyond pharmaceuticals, 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-methylpropanoic acid has potential applications in material science, particularly in designing polymeric coatings with enhanced adhesion properties. Its phenolic hydroxyl group enables covalent bonding with surfaces, a feature explored in dental materials and biocompatible implants. This interdisciplinary appeal makes it a subject of interest in searches like "polymers with hydroxyphenyl functionality."

In summary, CAS No. 2228747-64-4 exemplifies the convergence of medicinal chemistry, process optimization, and sustainability. Its multifaceted utility ensures continued relevance in both academic and industrial settings, addressing pressing demands for efficient synthetic routes and environmentally responsible practices.